Cas no 433237-53-7 (1-(benzenesulfonyl)-4-(2-fluorophenyl)piperazine)
1-(Benzenesulfonyl)-4-(2-fluorophenyl)piperazine is a fluorinated piperazine derivative with potential applications in pharmaceutical and chemical research. Its structure features a benzenesulfonyl group and a 2-fluorophenyl substituent, contributing to its unique reactivity and binding properties. This compound may serve as an intermediate in the synthesis of biologically active molecules, particularly in the development of CNS-targeting agents or receptor modulators. The fluorine atom enhances metabolic stability and influences electronic interactions, making it valuable for structure-activity relationship studies. Its well-defined molecular framework allows for precise modifications, supporting its use in medicinal chemistry and drug discovery. The compound is typically handled under controlled conditions due to its specialized nature.
433237-53-7 structure
Product Name:1-(benzenesulfonyl)-4-(2-fluorophenyl)piperazine
CAS No:433237-53-7
MF:C16H17FN2O2S
MW:320.381786108017
CID:3083068
PubChem ID:798727
Update Time:2025-06-09
1-(benzenesulfonyl)-4-(2-fluorophenyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-fluorophenyl)-4-(phenylsulfonyl)piperazine
- 1-(benzenesulfonyl)-4-(2-fluorophenyl)piperazine
- STK060098
- Oprea1_569440
- 433237-53-7
- CCG-302111
- UPCMLD0ENAT5942627:001
- AN-988/40889730
- F1452-0139
- Z45516802
- AKOS000383099
-
- Inchi: 1S/C16H17FN2O2S/c17-15-8-4-5-9-16(15)18-10-12-19(13-11-18)22(20,21)14-6-2-1-3-7-14/h1-9H,10-13H2
- InChI Key: CBWTUKMYYGFXHV-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(N1CCN(C2C=CC=CC=2F)CC1)(=O)=O
Computed Properties
- Exact Mass: 320.09947712Da
- Monoisotopic Mass: 320.09947712Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 49Ų
1-(benzenesulfonyl)-4-(2-fluorophenyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1452-0139-2μmol |
1-(benzenesulfonyl)-4-(2-fluorophenyl)piperazine |
433237-53-7 | 90%+ | 2μmol |
$57.0 | 2023-11-21 | |
| Life Chemicals | F1452-0139-5μmol |
1-(benzenesulfonyl)-4-(2-fluorophenyl)piperazine |
433237-53-7 | 90%+ | 5μmol |
$63.0 | 2023-11-21 | |
| Life Chemicals | F1452-0139-10μmol |
1-(benzenesulfonyl)-4-(2-fluorophenyl)piperazine |
433237-53-7 | 90%+ | 10μmol |
$69.0 | 2023-11-21 | |
| Life Chemicals | F1452-0139-20μmol |
1-(benzenesulfonyl)-4-(2-fluorophenyl)piperazine |
433237-53-7 | 90%+ | 20μmol |
$79.0 | 2023-11-21 | |
| Life Chemicals | F1452-0139-1mg |
1-(benzenesulfonyl)-4-(2-fluorophenyl)piperazine |
433237-53-7 | 90%+ | 1mg |
$54.0 | 2023-11-21 | |
| Life Chemicals | F1452-0139-2mg |
1-(benzenesulfonyl)-4-(2-fluorophenyl)piperazine |
433237-53-7 | 90%+ | 2mg |
$59.0 | 2023-11-21 | |
| Life Chemicals | F1452-0139-3mg |
1-(benzenesulfonyl)-4-(2-fluorophenyl)piperazine |
433237-53-7 | 90%+ | 3mg |
$63.0 | 2023-11-21 | |
| Life Chemicals | F1452-0139-4mg |
1-(benzenesulfonyl)-4-(2-fluorophenyl)piperazine |
433237-53-7 | 90%+ | 4mg |
$66.0 | 2023-11-21 | |
| Life Chemicals | F1452-0139-5mg |
1-(benzenesulfonyl)-4-(2-fluorophenyl)piperazine |
433237-53-7 | 90%+ | 5mg |
$69.0 | 2023-11-21 | |
| Life Chemicals | F1452-0139-10mg |
1-(benzenesulfonyl)-4-(2-fluorophenyl)piperazine |
433237-53-7 | 90%+ | 10mg |
$79.0 | 2023-11-21 |
1-(benzenesulfonyl)-4-(2-fluorophenyl)piperazine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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